Cas no 2248287-89-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(prop-2-en-1-yl)oxane-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(prop-2-en-1-yl)oxane-4-carboxylate
• CAS No: 2248287-89-8
• MF: C₁₇H₁₇NO₅
• MW: 315.320585012436
• CID: 5910193
• PubChem ID: 165890603
• Update Time: 2025-06-26

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(prop-2-en-1-yl)oxane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248287-89-8
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(prop-2-en-1-yl)oxane-4-carboxylate
• EN300-6515932

• Inchi： 1S/C17H17NO5/c1-2-7-17(8-10-22-11-9-17)16(21)23-18-14(19)12-5-3-4-6-13(12)15(18)20/h2-6H,1,7-11H2
• InChI Key： QAHMYAQNFGKMHA-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)(CC=C)CC1

Computed Properties

• Exact Mass: 315.11067264g/mol
• Monoisotopic Mass: 315.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(prop-2-en-1-yl)oxane-4-carboxylate

1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 4-(Prop-2-en-1-Yl)Oxane-4-Carboxylate: A Comprehensive Overview

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(prop-2-en-1-yl)oxane-4-carboxylate is a compound with the CAS number 2248287-89-8, which has garnered significant attention in the scientific community due to its unique chemical structure and potential applications in various fields. This compound belongs to the class of isoindole derivatives, which are known for their versatility in organic synthesis and their role in the development of bioactive molecules.

The molecular structure of 1,3-dioxo-2,3-dihydro-1H-isoindol is characterized by a fused bicyclic system consisting of an isoindole ring and a dioxane moiety. The presence of the propenyl group (propene substituent) at the oxane ring introduces additional functionality, making this compound a promising candidate for further chemical modifications and applications. Recent studies have highlighted its potential as a precursor in the synthesis of advanced materials and bioactive compounds.

One of the most notable aspects of this compound is its ability to undergo various types of chemical transformations. For instance, the dioxane ring can act as a reactive site for nucleophilic substitutions or electrophilic additions, depending on the reaction conditions. This makes it an ideal building block for constructing more complex molecular architectures. Moreover, the isoindole moiety is known to exhibit interesting photophysical properties, which could be exploited in applications such as light-emitting materials or sensors.

Recent research has focused on the synthesis and characterization of 1,3-dioxo derivatives, with particular emphasis on their stability and reactivity under different conditions. Studies have shown that the compound exhibits good thermal stability up to certain temperatures, making it suitable for high-throughput chemical processes. Additionally, its solubility properties have been investigated in various solvents, which are critical factors for its application in pharmaceutical formulations or polymer chemistry.

The propenyl group attached to the oxane ring introduces another layer of complexity to this molecule. This group can undergo polymerization under certain conditions, suggesting its potential use in the development of novel polymers or copolymers with tailored properties. Furthermore, the presence of double bonds in the propenyl group allows for further functionalization through reactions such as Diels-Alder cycloadditions or Michael additions.

In terms of biological activity, preliminary studies have indicated that this compound may exhibit moderate inhibitory effects against certain enzymes or cellular pathways. While more extensive biological testing is required to confirm these findings, they highlight the potential of this compound as a lead molecule in drug discovery efforts.

From an environmental perspective, understanding the degradation pathways and ecological impact of 1,3-dioxo derivatives is crucial for their sustainable use. Recent research has explored their biodegradation under aerobic and anaerobic conditions, providing insights into their environmental fate and toxicity profiles.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-Yl 4-(propenyl)oxane carboxylate represents a versatile and multifunctional compound with promising applications across diverse fields. Its unique chemical structure and reactivity make it an attractive target for further research and development.